![molecular formula C13H20ClNO2 B1435948 Ethyl 3-(dimethylamino)-2-phenylpropanoate;hydrochloride CAS No. 24811-92-5](/img/structure/B1435948.png)
Ethyl 3-(dimethylamino)-2-phenylpropanoate;hydrochloride
Overview
Description
EDC, also known as EDAC or EDCI, is a water-soluble carbodiimide usually handled as the hydrochloride . It is typically employed in the 4.0-6.0 pH range and is generally used as a carboxyl activating agent for the coupling of primary amines to yield amide bonds .
Molecular Structure Analysis
The molecular structure of EDC includes a carbodiimide functional group, which is crucial for its reactivity .Chemical Reactions Analysis
EDC reacts with a carboxyl group first and forms an amine-reactive O-acylisourea intermediate that quickly reacts with an amino group to form an amide bond with the release of an isourea by-product .Physical And Chemical Properties Analysis
EDC is a water-soluble compound and is typically employed in the 4.0-6.0 pH range .Scientific Research Applications
Medicinal Chemistry Applications
Ethyl 3-(dimethylamino)-2-phenylpropanoate hydrochloride has been explored for its potential in drug discovery and development. For instance, its derivatives have been investigated for their roles as nonpeptidic agonists of the urotensin-II receptor, with specific compounds identified as selective drug-like agents useful for pharmacological research and as potential drug leads (Croston et al., 2002). Additionally, novel compounds synthesized from Ethyl 2-(oxo-3,4-dihydroquinoxalin-2-yl) acetate, a related derivative, were characterized for their potential as inhibitors for c-Jun N-terminal kinases, highlighting the compound's relevance in developing new therapeutic agents (Abad et al., 2020).
Polymer Science Exploration
In polymer science, the hydrolytic stability of poly(2-(dimethylamino)ethyl methacrylate) was compared with its monomer and related compounds, revealing insights into the stability and degradation patterns of these materials. Such research is crucial for understanding the long-term behavior of polymers in various environments (Wetering et al., 1998).
Organic Synthesis and Catalysis
The compound has been utilized in organic synthesis, particularly in reactions involving cyclopropane derivatives and multi-component reactions. For example, its involvement in the formation of cyclopropane derivatives under specific conditions demonstrates its utility in synthesizing structurally complex molecules (Abe & Suehiro, 1982). Furthermore, it reacts with acyl/aroyl acetonitriles or acetates under microwave irradiation to provide adducts, showcasing its versatility in facilitating diverse chemical transformations (Rao et al., 2013).
Mechanism of Action
Target of Action
Ethyl 3-(dimethylamino)-2-phenylpropanoate hydrochloride, also known as EDC, primarily targets carboxyl groups . It is generally used as a carboxyl activating agent for the coupling of primary amines to yield amide bonds .
Mode of Action
The interaction of Ethyl 3-(dimethylamino)-2-phenylpropanoate hydrochloride with its targets involves the creation of an activated ester leaving group . The carbonyl of the acid attacks the carbodiimide of EDC, and there is a subsequent proton transfer . The primary amine then attacks the carbonyl carbon of the acid which forms a tetrahedral intermediate before collapsing and discharging the urea byproduct . The desired amide is obtained .
Biochemical Pathways
Ethyl 3-(dimethylamino)-2-phenylpropanoate hydrochloride affects the biochemical pathways involved in the formation of amide bonds . It plays a crucial role in facilitating the formation of these bonds, which are essential components of proteins and polypeptides .
Pharmacokinetics
It is known to be water-soluble and is typically employed in the 40-60 pH range . This suggests that its absorption, distribution, metabolism, and excretion (ADME) properties could be influenced by factors such as the pH of the environment and the presence of water.
Result of Action
The molecular and cellular effects of Ethyl 3-(dimethylamino)-2-phenylpropanoate hydrochloride’s action primarily involve the formation of amide bonds . This can lead to the creation of proteins and polypeptides, which play crucial roles in various biological processes .
Action Environment
The action, efficacy, and stability of Ethyl 3-(dimethylamino)-2-phenylpropanoate hydrochloride can be influenced by environmental factors such as pH and the presence of water . It is typically employed in the 4.0-6.0 pH range and is water-soluble , suggesting that its activity could be optimal in aqueous environments with a moderately acidic pH.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Ethyl 3-(dimethylamino)-2-phenylpropanoate;hydrochloride plays a crucial role in biochemical reactions, particularly in the activation of carboxyl groups to form amide bonds. This compound interacts with enzymes such as carboxylases and proteins that contain amino groups. The nature of these interactions involves the formation of an O-acylisourea intermediate, which then reacts with amino groups to form stable amide bonds. This process is essential in peptide synthesis, where the compound acts as a coupling agent to link amino acids together .
Cellular Effects
This compound influences various cellular processes by facilitating the formation of amide bonds. This compound can affect cell signaling pathways by modifying proteins involved in signal transduction. Additionally, it can impact gene expression by altering the structure of proteins that interact with DNA. The compound’s role in cellular metabolism is also significant, as it can modify enzymes involved in metabolic pathways, thereby influencing the overall metabolic flux within the cell .
Molecular Mechanism
The molecular mechanism of this compound involves its ability to activate carboxyl groups and facilitate the formation of amide bonds. At the molecular level, this compound binds to carboxyl groups, forming an O-acylisourea intermediate. This intermediate is highly reactive and can quickly react with amino groups to form stable amide bonds. This mechanism is crucial in peptide synthesis and other biochemical processes where the formation of amide bonds is required .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, especially in the presence of moisture. Long-term effects on cellular function have been observed in in vitro studies, where prolonged exposure to the compound can lead to changes in cell morphology and function. In in vivo studies, the compound’s stability and degradation can influence its long-term effects on cellular processes .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can effectively facilitate the formation of amide bonds without causing significant adverse effects. At high doses, toxic effects such as cellular toxicity and organ damage have been observed. Threshold effects have been noted, where the compound’s efficacy in facilitating amide bond formation decreases beyond a certain dosage .
properties
IUPAC Name |
ethyl 3-(dimethylamino)-2-phenylpropanoate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2.ClH/c1-4-16-13(15)12(10-14(2)3)11-8-6-5-7-9-11;/h5-9,12H,4,10H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIQFIJAURGRSOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CN(C)C)C1=CC=CC=C1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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